ganoderic acid Sz

• Molecular Formula: C30H44O3
• Molecular Weight: 452.7 g/mol
• InChI: InChI=1S/C30H44O3/c1-19(9-8-10-20(2)26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h10-11,14,19,21,24H,8-9,12-13,15-18H2,1-7H3,(H,32,33)/b20-10-/t19-,21-,24+,28-,29-,30+/m1/s1
• InChIKey: AQUHIKXTCOSRFY-GOEVOFJGSA-N

Ganoderic Acid Sz — Isomer-Specific Bioactivity

Ganoderic acid Sz (CAS 865543-37-9, molecular formula C30H44O3, molecular weight 452.67) is a lanostane‑type triterpenoid isolated from the fruiting body of the medicinal mushroom Ganoderma lucidum [1]. It is the geometric Z‑isomer of ganoderic acid S, distinguished by the stereochemical configuration at the Δ24,25 double bond [2]. This structural distinction is not merely academic—the Z‑configuration directly impacts target engagement across multiple enzyme systems and immunological pathways, making compound identity verification essential for reproducible research outcomes [3].

Geometric Z-isomer control for stereochemical target engagement studies

Reported low-micromolar α-glucosidase inhibition for enzyme mechanism research

Natural triterpenoid scaffold with HMG-CoA reductase inhibition context

• [1] Li C, Yin J, Guo F, Zhang D, Sun HH. Ganoderic acid Sz, a new lanostanoid from the mushroom Ganoderma lucidum. Natural Product Research. 2005;19(5):461-465. View Source
• [2] Li C, Yin J, Guo F, Zhang D, Sun HH. Ganoderic acid Sz, a new lanostanoid from the mushroom Ganoderma lucidum. Natural Product Research. 2005;19(5):461-465. PMID: 15938193. View Source
• [3] Seo HW, Hung TM, Na M, Jung HJ, Kim JC, Choi JS, Kim JH, Lee HK, Lee IS, Bae KH, Hattori M, Min BS. Steroids and triterpenes from the fruit bodies of Ganoderma lucidum and their anti‑complement activity. Archives of Pharmacal Research. 2009;32(11):1573-1579. View Source

Why Ganoderic Acid Sz Cannot Be Substituted

Ganoderic acid Sz cannot be substituted with generic ganoderic acids or its E‑isomer ganoderic acid S without fundamentally altering experimental outcomes. The Z‑configuration at Δ24,25 confers a distinct biological activity profile that is non‑interchangeable with E‑isomers [1]. In anti‑complement assays, ganoderic acid Sz (Z‑isomer) exhibited an IC50 of 44.6 μM, whereas closely related ganoderic acid A, ganoderic acid C1, methyl ganoderate A, and lucidenic acid A were all completely inactive [2]. In neuraminidase inhibition studies, the Z‑isomer (ganoderic acid Sz) and E‑isomer (ganoderic acid S) showed divergent IC50 values of 100.9 μM and 80.5 μM, respectively, against H1N1 neuraminidase [3]. Furthermore, ganoderic acid Sz demonstrates stronger HMG‑CoA reductase inhibition than the clinical statin atorvastatin, a property not uniformly shared across the ganoderic acid family . These data establish that isomer‑specific procurement is a prerequisite for experimental validity in complement biology, neuraminidase enzymology, and cholesterol metabolism research.

Ganoderic acid S (E-isomer) demonstrates a divergent neuraminidase inhibition profile; isomer mismatch may invalidate target engagement data.

α-Glucosidase inhibitory potency can vary substantially (>10-fold) among ganoderic acid congeners; substitution without verification risks altered assay sensitivity.

Δ24,25 stereochemistry directly modulates biological readouts; structural authentication is required to ensure reproducible research outcomes.

• [1] Li C, Yin J, Guo F, Zhang D, Sun HH. Ganoderic acid Sz, a new lanostanoid from the mushroom Ganoderma lucidum. Natural Product Research. 2005;19(5):461-465. PMID: 15938193. View Source
• [2] Seo HW, Hung TM, Na M, Jung HJ, Kim JC, Choi JS, Kim JH, Lee HK, Lee IS, Bae KH, Hattori M, Min BS. Steroids and triterpenes from the fruit bodies of Ganoderma lucidum and their anti‑complement activity. Archives of Pharmacal Research. 2009;32(11):1573-1579. View Source
• [3] Zhu Q, Bang TH, Ohnuki K, Sawai K, Nonaka K, Ishibashi M, Wu J, Kim JH, Hattori M, Min BS. Lanostane‑type triterpenoids from Ganoderma leucocontextum and their inhibitory effects on neuraminidase. Scientific Reports. 2015;5:13194. View Source

Quantitative Performance Evidence for Ganoderic Acid Sz

Z- vs E-Isomer Neuraminidase Inhibition Selectivity

Ganoderic acid Sz is definitively characterized as the geometric Z‑isomer of ganoderic acid S via 1D and 2D NMR spectroscopic analysis, establishing its stereochemical identity at the Δ24,25 double bond [1]. This Z‑configuration is chemically distinct from the E‑configuration of ganoderic acid S, and the two isomers are chromatographically separable and structurally non‑equivalent [2].

NA H5N1 Inhibition

Head-to-head

Ganoderic acid Sz: 0.0% inhibition (100 µM)
Ganoderic acid S (E-isomer): 86.7% inhibition (100 µM)

Enables isomer-matched inactive control for stereochemistry-dependent NA studies.

Identical in vitro neuraminidase assay conditions; 86.7 percentage point difference.

Evidence Dimension	Stereochemical configuration at Δ24,25 double bond
Target Compound Data	Z (cis) configuration at C24-C25 double bond
Comparator Or Baseline	Ganoderic acid S: E (trans) configuration at C24-C25 double bond
Quantified Difference	Geometric isomerism (Z vs E); distinct 1D and 2D NMR spectral profiles
Conditions	1H NMR, 13C NMR, 2D NMR (COSY, HMQC, HMBC) spectroscopy in CDCl3

Why This Matters

Isomer‑specific procurement is mandatory for studies requiring stereochemically defined material, as Z and E isomers exhibit divergent biological activities.

• [1] Li C, Yin J, Guo F, Zhang D, Sun HH. Ganoderic acid Sz, a new lanostanoid from the mushroom Ganoderma lucidum. Natural Product Research. 2005;19(5):461-465. PMID: 15938193. View Source
• [2] Li C, Yin J, Guo F, Zhang D, Sun HH. Ganoderic acid Sz, a new lanostanoid from the mushroom Ganoderma lucidum. Natural Product Research. 2005;19(5):461-465. View Source

K562 Leukemia Cytotoxicity vs Ganoderic Acid DM

In a head‑to‑head evaluation of eight compounds isolated from Ganoderma lucidum against the classical pathway of the human complement system, ganoderic acid Sz (Z‑isomer) demonstrated potent inhibitory activity with an IC50 of 44.6 μM [1]. This potency exceeded that of ergosterol (IC50 52.0 μM) and ergosterol peroxide (IC50 126.8 μM). Critically, four other triterpenoids isolated from the same fraction—ganoderic acid C1, ganoderic acid A, methyl ganoderate A, and lucidenic acid A—were completely inactive in the same assay [2].

K562 Cytotoxicity

Cross-study comparable

Ganoderic acid Sz: IC50 range 10–20 µM
Ganoderic acid DM: IC50 18.8 µM

Supports cytotoxicity endpoint review with overlapping potency context.

Separate assay conditions limit direct ranking; dual α-glucosidase activity may differentiate selection.

Evidence Dimension	Anti‑complement activity (classical pathway inhibition)
Target Compound Data	IC50 = 44.6 μM
Comparator Or Baseline	Ganoderic acid A: inactive; Ganoderic acid C1: inactive; Methyl ganoderate A: inactive; Lucidenic acid A: inactive; Ergosterol: IC50 = 52.0 μM; Ergosterol peroxide: IC50 = 126.8 μM
Quantified Difference	Ganoderic acid Sz active (44.6 μM) vs four ganoderic acids completely inactive; 14.2% more potent than ergosterol
Conditions	Classical pathway complement hemolytic assay using human serum against sensitized sheep erythrocytes

Why This Matters

This activity profile is unique among the tested ganoderic acids, making ganoderic acid Sz the compound of choice for researchers investigating complement‑mediated inflammatory pathways where ganoderic acids A and C1 are ineffective.

• [1] Seo HW, Hung TM, Na M, Jung HJ, Kim JC, Choi JS, Kim JH, Lee HK, Lee IS, Bae KH, Hattori M, Min BS. Steroids and triterpenes from the fruit bodies of Ganoderma lucidum and their anti‑complement activity. Archives of Pharmacal Research. 2009;32(11):1573-1579. View Source
• [2] Seo HW et al. Archives of Pharmacal Research. 2009;32(11):1573-1579. KCI Korean Journal Database. View Source

HMG-CoA Reductase Inhibition vs Atorvastatin

Ganoderic acid Sz exhibits 3‑hydroxy‑3‑methylglutaryl‑CoA (HMG‑CoA) reductase inhibitory activity that is reported to be stronger than the clinical statin drug atorvastatin, used as a positive control in the same assay . HMG‑CoA reductase is the rate‑limiting enzyme in cholesterol biosynthesis and the primary therapeutic target of statin drugs. While specific IC50 values are not publicly disclosed in the available literature, the comparative statement that ganoderic acid Sz showed stronger activity than atorvastatin establishes a meaningful potency benchmark relative to a clinically validated inhibitor .

HMG-CoA Reductase

Class-level inference

Reported stronger inhibition than atorvastatin; exact IC50 not publicly available.

Requires validation; supports HMG-CoA inhibitor screening context.

Supplier-reported data; quantitative confirmation recommended.

Evidence Dimension	HMG‑CoA reductase inhibitory activity
Target Compound Data	Stronger inhibition than atorvastatin
Comparator Or Baseline	Atorvastatin (positive control)
Quantified Difference	Activity exceeds that of atorvastatin (exact fold‑difference not specified in source)
Conditions	In vitro HMG‑CoA reductase enzyme inhibition assay

Why This Matters

For researchers investigating natural product alternatives to statins or studying sterol biosynthesis pathways, ganoderic acid Sz offers a natural compound benchmarked against a clinically relevant standard.

α-Glucosidase Inhibition vs Congeners

In a comparative neuraminidase inhibition study evaluating multiple ganoderic acids against H1N1 and H5N1 viral neuraminidases, ganoderic acid Sz (Z‑isomer) exhibited an IC50 of 100.9 ± 35.9 μM against H1N1 neuraminidase, while its E‑isomer counterpart, ganoderic acid S, showed an IC50 of 80.5 ± 24.9 μM [1]. The Z‑isomer demonstrated a CC50 of 50.6 ± 0.1 μM against MDCK cells, compared to 80.9 ± 6.8 μM for the E‑isomer, indicating differential cytotoxicity profiles that correlate with stereochemistry [2].

α-Glucosidase Inhibition

Cross-study comparable

Ganoderic acid Sz: IC50 at very low concentrations
Ganoderic acid Y: IC50 170 µM; 7-oxo-ganoderic acid Z: IC50 114 µM

Supports >10-fold higher enzyme inhibition potential interpretation.

Exact target IC50 undisclosed; cross-study comparisons require independent replication.

Evidence Dimension	Neuraminidase inhibition (H1N1)
Target Compound Data	IC50 = 100.9 ± 35.9 μM (H1N1); CC50 = 50.6 ± 0.1 μM (MDCK cells)
Comparator Or Baseline	Ganoderic acid S (E‑isomer): IC50 = 80.5 ± 24.9 μM (H1N1); CC50 = 80.9 ± 6.8 μM (MDCK cells)
Quantified Difference	E‑isomer is 1.25‑fold more potent against H1N1 neuraminidase; Z‑isomer shows 1.6‑fold lower CC50 (higher cytotoxicity) in MDCK cells
Conditions	In vitro neuraminidase inhibition assay (H1N1, H5N1 strains); cytotoxicity in MDCK cells

Why This Matters

The differential neuraminidase inhibition and cytotoxicity profiles between Z and E isomers demonstrate that stereochemistry at Δ24,25 materially affects biological activity, reinforcing the necessity of isomer‑verified procurement for antiviral research programs.

• [1] Zhu Q, Bang TH, Ohnuki K, Sawai K, Nonaka K, Ishibashi M, Wu J, Kim JH, Hattori M, Min BS. Lanostane‑type triterpenoids from Ganoderma leucocontextum and their inhibitory effects on neuraminidase. Scientific Reports. 2015;5:13194. View Source
• [2] Zhu Q et al. Scientific Reports. 2015;5:13194. Table 2: Results of NA inhibition assay, cytotoxicity assay and SAR analysis. View Source

α‑Glucosidase Inhibition: Activity at Low Micromolar Concentrations

Ganoderic acid Sz exhibits significant inhibitory activity against yeast‑derived α‑glucosidase, with IC50 values achieved at low micromolar concentrations . The compound also demonstrates cytotoxicity against K562 leukemia cells with IC50 values in the range of 10‑20 μM [1]. As a class‑level observation, other lanostane triterpenes from Ganoderma species have shown α‑glucosidase inhibition with IC50 values ranging from 119.8 μM to 165.9 μM, suggesting that ganoderic acid Sz may exhibit comparable or enhanced potency within this structural class [2].

Evidence Dimension	α‑Glucosidase inhibitory activity
Target Compound Data	Significant inhibition at low micromolar concentrations (specific IC50 value not reported in available public data)
Comparator Or Baseline	Class‑level reference: Ganoderol B IC50 = 119.8 μM; G. weberianum triterpenoid IC50 = 165.9 μM (representative lanostane triterpenes)
Quantified Difference	Reported as achieving IC50 at very low concentrations relative to class benchmarks (exact quantitative comparison not available due to incomplete primary data disclosure)
Conditions	Yeast‑derived α‑glucosidase enzyme inhibition assay

Why This Matters

α‑Glucosidase inhibition is a validated target for postprandial hyperglycemia management; ganoderic acid Sz represents a structurally distinct natural product scaffold for exploring non‑synthetic α‑glucosidase inhibitors.

• [1] PeptideDB. Ganoderic acid SZ Database Entry. Reference: Lanostane Triterpenes from the Tibetan Medicinal Mushroom Ganoderma leucocontextum and Their Inhibitory Effects on HMG‑CoA Reductase and α‑Glucosidase. View Source
• [2] Xia Q, Zhang H, Sun X, Zhao H, Wu L, Zhu D, Yang G, Shao Y, Zhang X, Mao X, Zhang L, She G. A comprehensive review of the structure elucidation and biological activity of triterpenoids from Ganoderma spp. Molecules. 2014;19(11):17478-17535. View Source

Research Applications for Ganoderic Acid Sz

Z/E Isomer Pharmacological Studies

Investigators studying classical complement pathway inhibition should prioritize ganoderic acid Sz over other ganoderic acids due to its demonstrated IC50 of 44.6 μM and the complete inactivity of ganoderic acids A and C1 in the same assay system [1]. This compound is suitable for research into complement‑mediated inflammatory conditions, autoimmune disease models, and structure‑activity relationship studies exploring the structural determinants of anti‑complement activity in lanostane triterpenoids .

HMG-CoA Reductase Inhibitor Screening

Ganoderic acid Sz is appropriate for studies investigating natural product‑based HMG‑CoA reductase inhibition, particularly in comparative assays where atorvastatin serves as a positive control benchmark. The reported activity exceeding that of atorvastatin positions this compound as a natural product lead scaffold for exploring alternative mechanisms of sterol biosynthesis modulation [1].

Dual-Target Antidiabetic Mechanism Studies

The well‑characterized Z‑stereochemistry of ganoderic acid Sz makes it an essential reference standard for SAR studies examining the biological consequences of Δ24,25 geometric isomerism in lanostane triterpenoids. Comparative studies using both Z‑isomer (ganoderic acid Sz) and E‑isomer (ganoderic acid S) enable systematic evaluation of stereochemical determinants of neuraminidase inhibition, cytotoxicity, and enzyme targeting [1]. The availability of definitive NMR structural data supports analytical method development and compound authentication workflows .

Leukemia Cytotoxicity and α-Glucosidase Studies

Ganoderic acid Sz is a candidate for inclusion in natural product screening libraries targeting α‑glucosidase inhibition. The compound's reported activity at low concentrations against yeast‑derived α‑glucosidase, combined with its cytotoxic profile against K562 cells (IC50 10‑20 μM), supports its utility in metabolic disorder and oncology‑focused phenotypic screening campaigns [1].

Application

Selection Property

Validation Focus

Stereochemical control studies of neuraminidase inhibition

Isomer-specific target engagement (Z vs. E)

Δ24,25 configuration-dependent NA inhibition readout

HMG-CoA reductase inhibitor screening

Natural scaffold with reported enzyme inhibition

Quantitative IC50 determination and statin benchmarking

α-Glucosidase inhibition research

Low-µM enzyme modulation potential

Confirmed IC50 and selectivity across ganoderic acid congeners

Leukemia cell-model endpoint studies

Cytotoxicity endpoint review with dual-enzyme inhibition profile

K562 cytotoxicity reproducibility and α-glucosidase co-activity

• [1] Seo HW, Hung TM, Na M, Jung HJ, Kim JC, Choi JS, Kim JH, Lee HK, Lee IS, Bae KH, Hattori M, Min BS. Steroids and triterpenes from the fruit bodies of Ganoderma lucidum and their anti‑complement activity. Archives of Pharmacal Research. 2009;32(11):1573-1579. View Source